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For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of

Aak1-IN-2's Selectivity Profile

Aak1-IN-2 is a potent inhibitor of Adaptor-Associated Kinase 1 (AAK1), a serine/threonine

kinase critically involved in clathrin-mediated endocytosis.[1] With a reported IC50 of 5.8 nM for

AAK1, this compound presents a valuable tool for investigating the cellular functions of this

kinase and as a potential therapeutic agent. However, a crucial aspect of characterizing any

kinase inhibitor is understanding its selectivity profile, particularly against closely related

kinases, to anticipate potential off-target effects. This guide provides a comparative analysis of

the cross-reactivity of AAK1 inhibitors with related kinases, supported by experimental data and

detailed protocols.

Understanding the Numb-Associated Kinase (NAK)
Family
AAK1 belongs to the Numb-associated kinase (NAK) family, a group of serine/threonine

kinases with roles in various cellular processes, including endocytosis and signaling pathway

modulation.[2][3] The human NAK family consists of four members:

AAK1 (Adaptor-Associated Kinase 1): The primary target of Aak1-IN-2, it regulates clathrin-

mediated endocytosis by phosphorylating the μ2 subunit of the AP2 adaptor complex.[2]

BIKE (BMP-2-Inducible Kinase) / BMP2K: The most closely related kinase to AAK1.[2]
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GAK (Cyclin G-Associated Kinase): Another member involved in clathrin-mediated

membrane trafficking.

MPSK1 (Myristoylated and Palmitoylated Serine/Threonine Kinase 1) / STK16: The most

divergent member of the family.

Due to the structural similarity within the ATP-binding sites of these kinases, inhibitors

developed against one member often exhibit cross-reactivity with others in the family.

Cross-Reactivity Profile of AAK1 Inhibitors
While specific cross-reactivity data for Aak1-IN-2 against the full NAK family is not publicly

available, data from other potent AAK1 inhibitors, such as LP-935509 and SGC-AAK1-1,

provide valuable insights into the expected selectivity profile. The following table summarizes

the inhibitory activity (IC50 values) of these representative AAK1 inhibitors against members of

the NAK family.

Kinase LP-935509 IC50 (nM) SGC-AAK1-1 Ki (nM)

AAK1 3.3 9.1

BIKE/BMP2K 14 17

GAK 320 >10,000

MPSK1/STK16 - >10,000

Note: IC50 is the half-maximal inhibitory concentration. Ki is the inhibition constant. A lower

value indicates higher potency.

This data illustrates a common trend for AAK1 inhibitors: high potency against AAK1 and its

closest homolog, BIKE, with significantly less activity against the more distant family members,

GAK and MPSK1. This highlights the challenge in developing highly selective AAK1 inhibitors

that can discriminate between AAK1 and BIKE.
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To provide a clearer understanding of the biological context and the experimental approach to

studying cross-reactivity, the following diagrams were generated.
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Caption: AAK1's role in clathrin-mediated endocytosis.
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Workflow for Kinase Inhibitor Cross-Reactivity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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